Cas no 2229316-38-3 (2-(quinolin-3-yl)ethane-1-sulfonyl chloride)

2-(Quinolin-3-yl)ethane-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the quinolin-3-yl-ethylsulfonyl moiety into target molecules. Its reactive sulfonyl chloride group enables efficient derivatization of amines, alcohols, and other nucleophiles, making it valuable for constructing sulfonamides, sulfonate esters, and related compounds. The quinoline scaffold imparts potential pharmacological relevance, often enhancing binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of bioactive molecules, where its structural features can contribute to improved solubility or target interaction. Careful handling is required due to the moisture-sensitive nature of the sulfonyl chloride functionality.

2-(quinolin-3-yl)ethane-1-sulfonyl chloride structure

2229316-38-3 structure

Product Name:2-(quinolin-3-yl)ethane-1-sulfonyl chloride

CAS No:2229316-38-3

MF:C₁₁H₁₀ClNO₂S

MW:255.720600605011

CID:5829834

PubChem ID:165708465

Update Time:2025-10-18

2-(quinolin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(quinolin-3-yl)ethane-1-sulfonyl chloride
- EN300-1987121
- 2229316-38-3
- Inchi： 1S/C11H10ClNO2S/c12-16(14,15)6-5-9-7-10-3-1-2-4-11(10)13-8-9/h1-4,7-8H,5-6H2
- InChI Key： GJUSBRYZNXVSAZ-UHFFFAOYSA-N
- SMILES： ClS(CCC1=CN=C2C=CC=CC2=C1)(=O)=O

Computed Properties

Exact Mass: 255.0120774g/mol
Monoisotopic Mass: 255.0120774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 55.4Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1987121-0.05g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	0.05g	$1129.0	2023-09-16
Enamine	EN300-1987121-0.1g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	0.1g	$1183.0	2023-09-16
Enamine	EN300-1987121-0.25g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	0.25g	$1235.0	2023-09-16
Enamine	EN300-1987121-0.5g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	0.5g	$1289.0	2023-09-16
Enamine	EN300-1987121-1.0g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	1g	$1343.0	2023-05-31
Enamine	EN300-1987121-2.5g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	2.5g	$2631.0	2023-09-16
Enamine	EN300-1987121-5.0g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	5g	$3894.0	2023-05-31
Enamine	EN300-1987121-10.0g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	10g	$5774.0	2023-05-31
Enamine	EN300-1987121-1g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	1g	$1343.0	2023-09-16
Enamine	EN300-1987121-5g	2-(quinolin-3-yl)ethane-1-sulfonyl chloride	2229316-38-3	5g	$3894.0	2023-09-16